Cas no 937795-99-8 (4-(3-Bromothien-2-yl)phenylmethanol)

• Product Name: 4-(3-Bromothien-2-yl)phenylmethanol
• CAS No: 937795-99-8
• MF: C₁₁H₉BrOS
• MW: 269.157561063766
• CID: 1000088
• Update Time: 2025-06-13

4-(3-Bromothien-2-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [4-(3-Bromothien-2-yl)phenyl]methanol
• [4-(3-bromothiophen-2-yl)phenyl]methanol
• 4-(3-BROMOTHIEN-2-YL)PHENYL]METHANOL
• 4-(3-Bromothien-2-yl)phenylmethanol

• Inchi： 1S/C11H9BrOS/c12-10-5-6-14-11(10)9-3-1-8(7-13)2-4-9/h1-6,13H,7H2
• InChI Key： AQBJKGXCOBEPMC-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 267.95600

Experimental Properties

• PSA: 48.47000
• LogP: 3.66990

Additional information on 4-(3-Bromothien-2-yl)phenylmethanol

Comprehensive Overview of 4-(3-Bromothien-2-yl)phenylmethanol (CAS No. 937795-99-8): Properties, Applications, and Industry Insights

4-(3-Bromothien-2-yl)phenylmethanol (CAS No. 937795-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated thiophene derivative, characterized by its unique molecular structure, serves as a critical intermediate in synthesizing advanced heterocyclic compounds. Its CAS registry number ensures precise identification in global chemical databases, making it a staple for researchers exploring structure-activity relationships (SAR) in drug discovery.

The compound's 3-bromothiophene moiety combined with a phenylmethanol group offers exceptional versatility. Recent studies highlight its role in developing OLED materials, where its electron-rich thiophene ring enhances charge transport properties. As industries pivot toward sustainable electronics, this compound's potential in organic semiconductors aligns with trends like green chemistry and circular economy initiatives—topics frequently searched in AI-driven material science platforms.

Analytical techniques such as HPLC purification and NMR spectroscopy confirm the high purity (>98%) of 937795-99-8, a metric crucial for pharmaceutical GMP compliance. Researchers often query: "How to optimize the synthesis of 4-(3-Bromothien-2-yl)phenylmethanol?" or "What solvents are compatible with this bromothiophene derivative?"—questions reflecting its technical relevance. The compound's stability under inert atmospheres makes it suitable for cross-coupling reactions, a hot topic in Pd-catalyzed transformations.

Beyond synthetic chemistry, 4-(3-Bromothien-2-yl)phenylmethanol is investigated for bioactive molecule design, particularly in kinase inhibitor development. Its bromine atom acts as a handle for further functionalization, addressing the growing demand for fragment-based drug discovery (FBDD). This aligns with PubMed trends showing increased searches for "thiophene-based therapeutics" and "brominated building blocks."

From an SEO perspective, content targeting long-tail keywords like "buy 4-(3-Bromothien-2-yl)phenylmethanol supplier" or "CAS 937795-99-8 solubility data" can capture niche audiences. The compound's MSDS specifications and storage conditions (e.g., -20°C under argon) are also frequently queried, underscoring the need for detailed technical documentation. As AI-assisted compound screening gains traction, integrating such data into digital platforms enhances visibility.

In material science, the compound's π-conjugated system enables applications in conductive polymers—a sector projected to grow at 8.5% CAGR (2023–2030). Discussions on redox-active materials often reference its derivatives, linking to broader themes like energy storage solutions and flexible electronics. Patent analyses reveal its use in photovoltaic devices, resonating with searches for "organic solar cell materials."

To conclude, 4-(3-Bromothien-2-yl)phenylmethanol exemplifies the intersection of medicinal chemistry and advanced materials. Its dual utility in drug scaffolds and functional materials positions it as a compound of enduring relevance, with research avenues expanding alongside breakthroughs in catalysis and molecular engineering.